Cas no 1820650-23-4 (3-(Trifluoromethyl)quinolin-4-amine)

3-(Trifluoromethyl)quinolin-4-amine is a fluorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. Its quinoline core provides a rigid scaffold for molecular interactions, while the amine functionality allows for further derivatization. This compound is particularly useful in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. High purity and consistent quality ensure reliable performance in synthetic applications. Its structural features contribute to improved binding affinity and selectivity in target-based drug discovery.
3-(Trifluoromethyl)quinolin-4-amine structure
1820650-23-4 structure
Product Name:3-(Trifluoromethyl)quinolin-4-amine
CAS No:1820650-23-4
MF:C10H7F3N2
MW:212.171192407608
MDL:MFCD27991310
CID:4619174
PubChem ID:73424709
Update Time:2025-10-29

3-(Trifluoromethyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(TRIFLUOROMETHYL)QUINOLIN-4-AMINE
    • AMY26051
    • VXC65023
    • 4-Quinolinamine, 3-(trifluoromethyl)-
    • SB70404
    • A928959
    • AS-30351
    • AKOS025146712
    • MFCD27991310
    • FZRFXDGNVFQKER-UHFFFAOYSA-N
    • 1820650-23-4
    • 3-(Trifluoromethyl)quinolin-4-amine
    • MDL: MFCD27991310
    • Inchi: 1S/C10H7F3N2/c11-10(12,13)7-5-15-8-4-2-1-3-6(8)9(7)14/h1-5H,(H2,14,15)
    • InChI Key: FZRFXDGNVFQKER-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C2C=CC=CC2=C1N)(F)F

Computed Properties

  • Exact Mass: 212.05613272g/mol
  • Monoisotopic Mass: 212.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9

3-(Trifluoromethyl)quinolin-4-amine Pricemore >>

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